Cas no 207679-46-7 (Phenochalasin B)

• Product Name: Phenochalasin B
• CAS No: 207679-46-7
• MF: C₂₉H₃₅NO₈
• MW: 525.591210018346
• CID: 6765572

Phenochalasin B Chemical and Physical Properties

Names and Identifiers

• Mer-WF-1726
• Phenochalasin B

• Inchi： InChI=1S/C29H35NO8/c1-16-7-6-8-20-24-28(4,37-24)17(2)22-21(15-18-9-11-19(35-5)12-10-18)30-25(32)29(20,22)38-26(33)36-14-13-27(3,34)23(16)31/h6,8-14,16-17,20-22,24,34H,7,15H2,1-5H3,(H,30,32)
• InChI Key： LVWIBRGJAUUGDB-UHFFFAOYSA-N
• SMILES： C[C@H]1C/C=C/[C@H]2[C@H]3[C@](O3)([C@H]([C@@H]4[C@]2(C(=O)N[C@H]4CC5=CC=C(C=C5)OC)OC(=O)O/C=C/[C@@](C1=O)(C)O)C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 38
• XLogP3: 1.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives